(2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid

• IUPAC Name: 2-(2,2,8-trimethyl-4H-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid
• InChI: InChI=1S/C12H15NO4/c1-7-11-9(6-16-12(2,3)17-11)8(5-13-7)4-10(14)15/h5H,4,6H2,1-3H3,(H,14,15)
• InChI Key: BEAXGMKHMBYWPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC(OC2)(C)C)CC(=O)O
• Molecular Formula: C12H15NO4
• DSSTOX Substance ID: DTXSID90295948
• Molecular Weight: 237.25 g/mol
• CAS RN: 6563-00-4

Description

(2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid, also known as TMDPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TMDPA is a heterocyclic compound that belongs to the pyridine family and has a unique chemical structure that makes it an interesting target for synthesis and research.

Mechanism of Action

The mechanism of action of (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid is complex and varies depending on the specific application. In medicinal chemistry, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has been shown to inhibit the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in the inflammatory response. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has also been shown to modulate the activity of certain receptors, such as GABA-A and NMDA, which are involved in the regulation of neurotransmitters in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid are still being investigated, and more research is needed to fully understand its potential. In medicinal chemistry, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has been shown to have anti-inflammatory and analgesic effects, as well as potential neuroprotective effects. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid is its unique chemical structure, which makes it an interesting target for synthesis and research. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid is also relatively stable and can be easily synthesized in the laboratory. However, one limitation of (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid is its low solubility in water, which can make it difficult to study its effects in biological systems. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid also has limited availability, which can make it expensive and difficult to obtain for some research projects.

Future Directions

There are many potential future directions for research on (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid. In medicinal chemistry, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid could be further investigated for its potential as a treatment for inflammatory diseases, such as arthritis and multiple sclerosis. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid could also be studied for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In material science, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid could be further investigated for its potential as a precursor for the synthesis of new polymers and dendrimers. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid could also be studied for its potential as a corrosion inhibitor in metal alloys and as a stabilizer for plastics and rubbers.
Conclusion:
In conclusion, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid is a unique chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has shown promising results in medicinal chemistry, drug discovery, and material science, and more research is needed to fully understand its potential. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid's unique chemical structure makes it an interesting target for synthesis and research, but its low solubility in water and limited availability can make it difficult to study in some research projects. Overall, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has the potential to be a valuable tool in scientific research and could lead to new discoveries and innovations in various fields.

Scientific Research Applications

(2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has shown promising results in various scientific research fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has been investigated for its potential as an anti-inflammatory agent, as well as its ability to inhibit certain enzymes and proteins that are involved in disease pathways. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has also been studied as a building block for the synthesis of new drugs and pharmaceuticals.
In material science, (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has been used as a precursor for the synthesis of various organic compounds, including polymers and dendrimers. (2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid has also been investigated for its potential as a corrosion inhibitor in metal alloys and as a stabilizer for plastics and rubbers.